Cas no 1178121-29-3 (3-amino-4-(1H-pyrazol-1-yl)benzoic acid)

• Product Name: 3-amino-4-(1H-pyrazol-1-yl)benzoic acid
• CAS No: 1178121-29-3
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD12816505
• CID: 4561686
• PubChem ID: 60987246
• Update Time: 2025-11-01

3-amino-4-(1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(1H-pyrazol-1-yl)benzoic acid(WX150070)
• 3-amino-4-(1H-pyrazol-1-yl)benzoic acid
• Benzoic acid, 3-amino-4-(1H-pyrazol-1-yl)-
• 3-amino-4-pyrazol-1-ylbenzoic acid
• AS-64241
• CS-0365861
• 1178121-29-3
• AKOS010214079
• W15041
• 3-Amino-4-(1h-pyrazol-1-yl)benzoicacid
• MFCD12816505

• MDL： MFCD12816505
• Inchi： 1S/C10H9N3O2/c11-8-6-7(10(14)15)2-3-9(8)13-5-1-4-12-13/h1-6H,11H2,(H,14,15)
• InChI Key： SGFZFSLNHYZZKV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C=CC=N2)C(N)=C1

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-4-(1H-pyrazol-1-yl)benzoic acid

Introduction to 3-amino-4-(1H-pyrazol-1-yl)benzoic acid (CAS No. 1178121-29-3)

3-amino-4-(1H-pyrazol-1-yl)benzoic acid (CAS No. 1178121-29-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This aromatic compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The compound consists of a benzene ring substituted with an amino group at the 3-position and a pyrazole ring at the 4-position, making it a valuable candidate for a wide range of biological activities.

The molecular formula of 3-amino-4-(1H-pyrazol-1-yl)benzoic acid is C₁₀H₉N₃O₂, and its molecular weight is approximately 203.20 g/mol. The compound's solubility in water is limited, but it can be dissolved in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. These properties make it suitable for use in various experimental conditions, including in vitro and in vivo studies.

In recent years, 3-amino-4-(1H-pyrazol-1-yl)benzoic acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-amino-4-(1H-pyrazol-1-yl)benzoic acid has also demonstrated potential as an anticancer agent. Research has indicated that the compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 3-amino-4-(1H-pyrazol-1-yl)benzoic acid could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 3-amino-4-(1H-pyrazol-1-yl)benzoic acid have also been studied to evaluate its suitability for clinical applications. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This is crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 3-amino-4-(1H-pyrazol-1-yl)benzoic acid has been explored for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for investigating cellular processes and signaling pathways. For example, studies have shown that the compound can bind to certain kinases and receptors, providing insights into their roles in disease pathogenesis.

The synthesis of 3-amino-4-(1H-pyrazol-1-yl)benzoic acid has been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep processes involving nitration, reduction, and coupling reactions. These methods have enabled researchers to produce high-quality samples for further investigation.

In conclusion, 3-amino-4-(1H-pyrazol-1-yl)benzoic acid (CAS No. 1178121-29-3) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration in drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.